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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for measuring the magnetic entropy change in the

intermetallic compound Gadolinium Nickel Three (GdNi₃). The magnetocaloric effect (MCE),

the intrinsic property of a magnetic material to change temperature upon the application or

removal of a magnetic field, is quantified by the magnetic entropy change (-ΔSₘ).

Understanding this property is crucial for the development of magnetic refrigeration

technologies, which offer an energy-efficient and environmentally friendly alternative to

conventional gas-compression refrigeration.

Theoretical Background
The magnetic entropy change (-ΔSₘ) in a material upon a magnetic field change from H₁ to H₂

is fundamentally derived from Maxwell's thermodynamic relations. It can be calculated

indirectly from isothermal magnetization measurements or from heat capacity data under

different magnetic fields.

From Isothermal Magnetization:

The most common indirect method involves measuring a series of isothermal magnetization

curves (M vs. H) at different constant temperatures (T) around the material's magnetic ordering

temperature (Curie temperature, T𝒸). The magnetic entropy change is then calculated using the

following integral form of Maxwell's relation:
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ΔSₘ(T, ΔH) = ∫[H₂ to H₁] (∂M(T,H)/∂T)ₕ dH

Where:

ΔSₘ is the magnetic entropy change.

M is the magnetization.

T is the absolute temperature.

H is the applied magnetic field.

From Heat Capacity Measurements:

Alternatively, -ΔSₘ can be determined from the heat capacity (Cₚ) of the material measured as

a function of temperature under different constant magnetic fields (H). The total entropy S(T,H)

is calculated by integrating Cₚ(T,H)/T with respect to temperature. The magnetic entropy

change is then the difference in the total entropy between the measurements at different

magnetic fields.

Experimental Protocols
Precise and repeatable measurements are critical for accurately determining the

magnetocaloric properties of GdNi₃. Below are detailed protocols for the indirect measurement

of magnetic entropy change from magnetization data.

Sample Preparation
Synthesis: Prepare polycrystalline GdNi₃ samples by arc-melting stoichiometric amounts of

high-purity Gd and Ni (typically >99.9%) in an inert argon atmosphere. To ensure

homogeneity, the ingot should be flipped and re-melted several times.

Annealing: Homogenize the as-cast ingot by annealing it in a sealed quartz tube under

vacuum at an appropriate temperature (e.g., 800-900 °C) for an extended period (e.g., one

week).

Characterization: Verify the crystal structure and phase purity of the annealed sample using

X-ray diffraction (XRD).
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Sample Shaping: Cut a small, regularly shaped piece of the sample (e.g., a small cuboid or

sphere) for magnetic measurements to allow for accurate demagnetization factor correction.

Isothermal Magnetization Measurement Protocol
This protocol outlines the steps for collecting the necessary M-H-T data using a Vibrating

Sample Magnetometer (VSM) or a SQUID magnetometer.

Sample Mounting: Securely mount the GdNi₃ sample in the magnetometer's sample holder,

ensuring good thermal contact.

Temperature Stabilization: Cool the sample to a temperature well below its expected Curie

temperature. The Curie temperature for the related compound GdNi is approximately 70

K[1].

Data Acquisition Loop (Isothermal Sweeps): a. Set the target temperature and allow the

system to stabilize, ensuring temperature stability within ±0.01 K. b. Perform an isothermal

magnetization measurement by sweeping the magnetic field from zero up to the maximum

desired field (e.g., 5 T) and then back to zero. Record the magnetization (M) as a function of

the applied magnetic field (H). c. Increase the temperature by a small, constant increment

(e.g., 2 K) and repeat step 3b. d. Continue this process through the magnetic transition

region and to a temperature well above the Curie temperature. A sufficient number of

isotherms (e.g., 20-30) should be measured to ensure accurate calculation of the

temperature derivative (∂M/∂T)[2].

Data Analysis Protocol
Data Processing: From the collected M(H,T) data, for each temperature, create a data set of

M vs. T at constant H values.

Numerical Differentiation: At each constant magnetic field, numerically calculate the

derivative (∂M/∂T)ₕ as a function of temperature.

Numerical Integration: Using the calculated derivatives, numerically integrate (∂M/∂T)ₕ with

respect to the magnetic field from H₁ (typically 0 T) to H₂ (the maximum applied field) at each

temperature to obtain ΔSₘ(T, ΔH).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://arxiv.org/abs/cond-mat/9812069
http://przyrbwn.icm.edu.pl/APP/PDF/128/a128z1p24.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plotting: Plot the calculated -ΔSₘ as a function of temperature for different magnetic field

changes (e.g., ΔH = 1 T, 2 T, 3 T, 4 T, 5 T). The peak of this curve will indicate the maximum

magnetic entropy change and the temperature at which it occurs, which is typically near the

Curie temperature.

Data Presentation
While specific experimental data for the magnetic entropy change of GdNi₃ is not readily

available in the searched literature, the following table provides a template for summarizing the

key magnetocaloric parameters once the measurements are performed. For illustrative

purposes, hypothetical values are included.

Magnetic Field
Change (ΔH)

Peak Temperature
(Tₚₖ) (K)

Maximum Magnetic
Entropy Change (-
ΔSₘᵐᵃˣ) (J kg⁻¹
K⁻¹)

Refrigerant
Capacity (RC) (J
kg⁻¹)

0 - 1 T 70 1.5 30

0 - 2 T 71 2.8 65

0 - 3 T 72 3.9 105

0 - 5 T 74 5.5 200

Note: The values in this table are hypothetical and should be replaced with experimental data

for GdNi₃.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental and data analysis process

for determining the magnetic entropy change from isothermal magnetization measurements.
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Experimental Procedure

Data Analysis

Sample Preparation
(Synthesis, Annealing, Characterization)

Mount Sample in Magnetometer

Set and Stabilize Temperature (T)

Measure Isothermal M vs. H

Increment Temperature (T + ΔT)

T < T_final?

Yes

Process M(H,T) Data

No

Calculate (∂M/∂T)H

Calculate ΔSM = ∫(∂M/∂T)H dH

Plot -ΔSM vs. T

Summarize Data in Table

Click to download full resolution via product page

Caption: Workflow for determining magnetic entropy change.
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Concluding Remarks
This application note provides a comprehensive framework for the experimental determination

of the magnetic entropy change in GdNi₃. Adherence to these protocols will enable researchers

to obtain reliable and reproducible data on the magnetocaloric properties of this material, which

is essential for evaluating its potential in magnetic refrigeration applications. The provided

workflow and data presentation structure offer a standardized approach for reporting findings in

this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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